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Compound of Interest

Ethyl 2-
Compound Name:
phenylcyclopropanecarboxylate

Cat. No.: B027293

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
ethyl 2-phenylcyclopropanecarboxylate, a significant molecule in organic synthesis and
medicinal chemistry. Due to the presence of two stereocenters, this compound exists as cis
and trans diastereomers, each as a pair of enantiomers. This document compiles available
data for these isomers, outlines general experimental protocols for property determination, and
presents logical workflows for its characterization.

Physicochemical Data

While extensive experimental data for ethyl 2-phenylcyclopropanecarboxylate is not widely
published, a significant amount of information can be derived from computational models and
databases. The following tables summarize the key physical and chemical properties
associated with the cis and trans isomers of ethyl 2-phenylcyclopropanecarboxylate.

Table 1: General and Computed Properties of Ethyl 2-Phenylcyclopropanecarboxylate
Isomers
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Property trans-lsomer cis-lsomer Source
Molecular Formula C12H1402 C12H1402 [1112]1[3]
Molecular Weight 190.24 g/mol 190.24 g/mol [1112][3]
Exact Mass 190.099379685 Da 190.099379685 Da [1114]
CAS Number 946-39-4 946-38-3 [1][5]
ethyl (1R,2R)-rel-2- ethyl (1R,2S)-rel-2-
IUPAC Name phenylcyclopropane- phenylcyclopropaneca [1][2]
1-carboxylate rboxylate
Topological Polar
poiod 26.3 A2 26.3 Az [1][4]
Surface Area
Complexity 206 206 [1114]
Rotatable Bond Count 4 4 [11[3][4]
Hydrogen Bond Donor
0 [11[3][4]
Count
Hydrogen Bond
2 2 [11[3][4]
Acceptor Count
XLogP3-AA (LogP) 2.3 2.3 [1114]
Table 2: Experimental Thermodynamic Properties
Property Value Isomer Method Source
Enthalpy of
.py. 16.9+0.1 _ N
Vaporization cis Not Specified [6]
kcal/mol
(AvapH®)

Note: Experimental data for boiling point, density, and refractive index are not readily available

in the cited literature. The properties listed in Table 1 are primarily computed values.

Stereoisomeric Relationships
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The stereochemistry of ethyl 2-phenylcyclopropanecarboxylate is crucial for its biological
activity and chemical reactivity. The relationship between the different isomers can be

visualized as follows.

Stereoisomers of Ethyl 2-Phenylcyclopropanecarboxylate

Ethyl 2-Phenylcyclopropanecarboxylate
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Caption: Relationship between the stereoisomers of the compound.

Experimental Protocols

Precise measurement of physical properties is fundamental for the characterization and quality
control of chemical compounds. In the absence of published specific protocols for ethyl 2-
phenylcyclopropanecarboxylate, this section provides established, general methodologies
for determining the key physical properties of liquid organic compounds.

Determination of Boiling Point (Capillary Method)

The boiling point is a critical indicator of purity.[7] A common and micro-scale method for its
determination is the capillary method.[8][9]

» Sample Preparation: A small amount (a few milliliters) of the liquid sample is placed into a
fusion tube.[8]
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o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the fusion
tube containing the sample.[8]

» Heating: The fusion tube assembly is attached to a thermometer and heated gradually in a
heating block or a Thiele tube.[10][11]

e Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube.[9] The heating is then stopped.

e Measurement: The temperature at which the liquid just begins to enter the capillary tube
upon cooling is recorded as the boiling point.[9] The barometric pressure should also be
recorded for accuracy.[10]

Determination of Density (Pychnometer Method)

Density is a fundamental physical property that relates the mass of a substance to its volume.
[12] The pycnhometer method offers high precision.[13]

o Calibration: The pycnometer, a small glass flask with a precise volume, is thoroughly
cleaned, dried, and weighed empty.[13] It is then filled with a reference liquid of known
density (e.g., deionized water) at a specific temperature, and weighed again to determine the
exact volume of the pycnometer.[13]

o Sample Measurement: The calibrated pycnometer is emptied, dried, and filled with the
sample liquid (ethyl 2-phenylcyclopropanecarboxylate).

» Weighing: The mass of the filled pycnometer is accurately measured.

o Calculation: The density of the sample is calculated by dividing the mass of the liquid (mass
of filled pycnometer minus mass of empty pycnometer) by the calibrated volume of the
pycnhometer.[13]

Determination of Refractive Index (Abbe Refractometer)

The refractive index measures how light propagates through a substance and is a valuable tool
for identification and purity assessment.[14]
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« Instrument Calibration: The prism of the Abbe refractometer is cleaned with a suitable
solvent (e.g., acetone or ethanol) and a soft tissue.[15] The instrument is calibrated using a
standard of known refractive index.

o Sample Application: A few drops of the liquid sample are placed on the surface of the lower
prism.[14][15]

o Measurement: The prisms are closed, and light is passed through the sample. The telescope
is adjusted until the boundary between the light and dark fields is sharp and centered on the
crosshairs.[15][16]

o Reading: The refractive index is read directly from the instrument's scale. The temperature
should be recorded as the refractive index is temperature-dependent.[14][15]

Workflow for Synthesis and Characterization

The overall process for producing and verifying the physical properties of ethyl 2-
phenylcyclopropanecarboxylate in a research setting can be outlined as follows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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